N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide

• Molecular Formula: C19H15FN2O3
• Molecular Weight: 338.3 g/mol
• IUPAC Name: N-[3-[(4-fluorobenzoyl)amino]-4-methylphenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H15FN2O3/c1-12-4-9-15(21-19(24)17-3-2-10-25-17)11-16(12)22-18(23)13-5-7-14(20)8-6-13/h2-11H,1H3,(H,21,24)(H,22,23)
• InChI Key: DWLABMDYCCQUQM-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=CC=C(C=C3)F

Description

N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide, also known as TAK-915, is a small molecule drug that has been developed for the treatment of cognitive disorders such as Alzheimer's disease. TAK-915 is a potent and selective inhibitor of the orexin 2 receptor, which is involved in the regulation of wakefulness and arousal.

Mechanism of Action

N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide is a selective antagonist of the orexin 2 receptor, which is primarily expressed in the brain. The orexin 2 receptor is involved in the regulation of wakefulness and arousal, and its dysfunction has been implicated in the pathogenesis of cognitive disorders. By blocking the orexin 2 receptor, N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide is thought to improve cognitive function and memory retention.
Biochemical and Physiological Effects:
N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide has been shown to improve cognitive function and memory retention in preclinical models of cognitive impairment. In addition, N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide has been shown to have a favorable safety profile and minimal side effects in clinical trials. However, further studies are needed to fully understand the biochemical and physiological effects of N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide.

Advantages and Limitations for Lab Experiments

One advantage of N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide is its high potency and selectivity for the orexin 2 receptor, which allows for precise modulation of cognitive function. However, one limitation of N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research and development of N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide. One direction is to further investigate its mechanism of action and its effects on other cognitive processes, such as attention and decision-making. Another direction is to explore its potential therapeutic applications in other cognitive disorders, such as traumatic brain injury and stroke. Additionally, further studies are needed to optimize the formulation and delivery of N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide for clinical use.

Synthesis Methods

The synthesis of N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide involves several steps, including the preparation of the starting materials and the coupling of the key intermediates. The final product is obtained through a series of purification steps, including crystallization and recrystallization. The purity and identity of N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide are confirmed by various analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide has been studied extensively in preclinical models of cognitive impairment, including animal models of Alzheimer's disease. In these studies, N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide has been shown to improve cognitive function and memory retention. N-{3-[(4-fluorobenzoyl)amino]-4-methylphenyl}-2-furamide has also been evaluated in clinical trials for the treatment of cognitive impairment associated with schizophrenia and Parkinson's disease.